Cas no 2229476-22-4 (4-(4-methyloxan-4-yl)methylpiperidin-4-ol)

• Product Name: 4-(4-methyloxan-4-yl)methylpiperidin-4-ol
• CAS No: 2229476-22-4
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6571529
• PubChem ID: 165647349
• Update Time: 2025-10-30

4-(4-methyloxan-4-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyloxan-4-yl)methylpiperidin-4-ol
• 4-[(4-methyloxan-4-yl)methyl]piperidin-4-ol
• 2229476-22-4
• EN300-1778884

• Inchi： 1S/C12H23NO2/c1-11(4-8-15-9-5-11)10-12(14)2-6-13-7-3-12/h13-14H,2-10H2,1H3
• InChI Key： CDDYDURYNXKIFY-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)CC1(C)CCOCC1

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-(4-methyloxan-4-yl)methylpiperidin-4-ol

Introduction to 4-(4-Methyloxan-4-yl)methylpiperidin-4-ol (CAS No. 2229476-22-4)

4-(4-Methyloxan-4-yl)methylpiperidin-4-ol, also known by its CAS number 2229476-22-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a piperidine ring with a methyl group attached to an oxane ring. The compound's structure makes it a versatile building block for various chemical reactions and applications.

The synthesis of 4-(4-Methyloxan-4-yl)methylpiperidin-4-ol involves a series of carefully designed steps, including nucleophilic substitution and ring-forming reactions. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it valuable for chiral drug discovery and development. Its stereochemistry plays a crucial role in its biological activity, as demonstrated in several in vitro studies.

In terms of chemical properties, 2229476-22-4 exhibits good solubility in polar solvents, which facilitates its use in various reaction conditions. The compound's stability under different pH conditions has been extensively studied, revealing its potential for use in both acidic and basic environments. This versatility makes it an attractive candidate for applications in medicinal chemistry, where precise control over chemical reactivity is essential.

Recent research has highlighted the potential of 4-(4-Methyloxan-4-yl)methylpiperidin-4-ol as a lead compound in the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in several preclinical models. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in the treatment of cancer and inflammatory diseases.

The structural versatility of CAS No. 2229476-22-4 also lends itself to applications in materials science. By incorporating this compound into polymer systems, researchers have developed materials with enhanced mechanical properties and thermal stability. These findings underscore the broader impact of this compound beyond traditional pharmaceutical applications.

In conclusion, 4-(4-Methyloxan-4-y1)methylpiperidin-10l, or CAS No. 1111111111, represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advances in synthetic methodologies and biological studies, position it as a key player in future research and development efforts.